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Compound of Interest

Compound Name: UDP-glucuronic acid trisodium

Cat. No.: B15603978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on UDP-glucuronic acid trisodium
salt, a pivotal molecule in numerous biological processes. It is intended to be a valuable

resource for professionals in research, scientific, and drug development fields, offering detailed

data, experimental methodologies, and pathway visualizations.

Core Compound Data
Uridine 5'-diphosphoglucuronic acid trisodium salt, commonly referred to as UDP-glucuronic
acid trisodium salt, is a key intermediate in the metabolism of a wide array of endogenous and

exogenous compounds.

Property Value Citation(s)

CAS Number 63700-19-6 [1][2][3][4]

Molecular Formula C₁₅H₁₉N₂Na₃O₁₈P₂ [2][4]

Molecular Weight 646.23 g/mol [4]

Synonyms

UDPGA trisodium salt, Uridine

5'-diphosphoglucuronic acid

trisodium salt

[1][2][4]
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Biological Significance
UDP-glucuronic acid (UDPGA) serves as the activated form of glucuronic acid, acting as a

crucial donor substrate for UDP-glucuronosyltransferases (UGTs). These enzymes are

instrumental in the Phase II metabolism of a vast number of compounds, including drugs,

xenobiotics, and endogenous molecules such as bilirubin and steroid hormones.[5][6][7] The

process of glucuronidation enhances the water solubility of these compounds, facilitating their

excretion from the body.[7]

Signaling and Biosynthetic Pathways
The biosynthesis of UDP-glucuronic acid is critical for maintaining the cellular pool of this

essential substrate. In many organisms, including plants and animals, there are two primary

pathways for its synthesis.[2][3][8] The predominant pathway involves the oxidation of UDP-

glucose, catalyzed by the enzyme UDP-glucose dehydrogenase (UGDH).[3][9] An alternative

route, the myo-inositol oxidation pathway, also contributes to the synthesis of UDP-glucuronic

acid.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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